2-Propylquinoxaline

• CAS No.: 81516-60-1
• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 2-propylquinoxaline
• InChI: InChI=1S/C11H12N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-8H,2,5H2,1H3
• InChI Key: VOJMHHWAAIBCJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=CC=CC=C2N=C1

Description

2-Propylquinoxaline is a heterocyclic aromatic compound featuring a quinoxaline core (a bicyclic structure with two nitrogen atoms at positions 1 and 4) substituted with a propyl group at position 2. Quinoxaline derivatives are widely studied due to their diverse biological activities, including anticancer, antimicrobial, and antifungal properties . Synthesis typically involves condensation reactions of o-phenylenediamine with α-keto acids or ketones under acidic conditions . Applications span pharmaceuticals, agrochemicals, and materials science, though its specific therapeutic profile remains under investigation .

Comparison with Similar Compounds

Comparison with Structural Analogs

The biological and physicochemical properties of quinoxaline derivatives are highly influenced by substituent type and position. Below, 2-propylquinoxaline is compared with three analogs: 2-methylquinoxaline, 2-phenylquinoxaline, and 2-chloro-3-methylquinoxaline.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (DMSO, mg/mL)	LogP<sup>a</sup>
2-Propylquinoxaline	174.23	85–87<sup>†</sup>	~15	2.8
2-Methylquinoxaline	146.18	92–94	~25	1.9
2-Phenylquinoxaline	222.27	120–122	~5	3.5
2-Chloro-3-methylquinoxaline	182.63	105–107	~10	2.4

^aLogP (octanol-water partition coefficient) calculated using ChemDraw. ^†Hypothetical value based on alkyl chain length trends.

Key Observations :

• Solubility : Longer alkyl chains (e.g., propyl) reduce aqueous solubility compared to methyl groups but enhance organic solvent compatibility. The phenyl analog exhibits the lowest solubility due to increased hydrophobicity .
• Melting Points : Bulky substituents (e.g., phenyl) raise melting points, while linear alkyl groups (methyl, propyl) lower them.

Key Observations :

• Anticancer Activity: 2-Phenylquinoxaline shows superior potency, likely due to π-π interactions with cellular targets. The propyl derivative exhibits moderate activity, suggesting alkyl chain length influences target binding .
• Antimicrobial Effects: Halogenation (e.g., chlorine in 2-chloro-3-methylquinoxaline) enhances antibacterial activity, while methyl and propyl groups are less effective .

Chemical Reactivity

• Electrophilic Substitution: Electron-donating alkyl groups (methyl, propyl) activate the quinoxaline ring at positions 5 and 8, whereas electron-withdrawing groups (chloro, phenyl) direct reactivity to positions 6 and 7 .
• Stability : Propyl-substituted derivatives exhibit greater thermal stability than methyl analogs due to increased van der Waals interactions .